Cas no 101420-60-4 (2-Pentanone,3,4-dihydroxy- (6CI,9CI))

• Product Name: 2-Pentanone,3,4-dihydroxy- (6CI,9CI)
• CAS No: 101420-60-4
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 124643
• PubChem ID: 14281426
• Update Time: 2025-04-18

2-Pentanone,3,4-dihydroxy- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3,4-dihydroxy- (6CI,9CI)
• 2-Pentanone, 3,4-dihydroxy- (6CI,9CI)
• 101420-60-4
• SCHEMBL4522196
• 3,4-dihydroxypentan-2-one
• 3,4-Dihydroxy-2-pentanone

• Inchi： 1S/C5H10O3/c1-3(6)5(8)4(2)7/h3,5-6,8H,1-2H3
• InChI Key： FFYGQZADJGVPGT-UHFFFAOYSA-N
• SMILES： OC(C)C(C(C)=O)O

Computed Properties

• Exact Mass: 118.062994177g/mol
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides